Cas no 1006457-08-4 (1-(1-propyl-1H-pyrazol-4-yl)ethanone)

• Product Name: 1-(1-propyl-1H-pyrazol-4-yl)ethanone
• CAS No: 1006457-08-4
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 3161556
• Update Time: 2025-04-21

1-(1-propyl-1H-pyrazol-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1-propyl-1H-pyrazol-4-yl)ethanone
• 1-(1-propyl-1H-pyrazol-4-yl)ethan-1-one

• Inchi： 1S/C8H12N2O/c1-3-4-10-6-8(5-9-10)7(2)11/h5-6H,3-4H2,1-2H3
• InChI Key： WRZIJEAFTPFTKF-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CN(CCC)N=C1)C

Computed Properties

• Exact Mass: 152.094963g/mol
• Monoisotopic Mass: 152.094963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 152.19g/mol
• XLogP3: 0.7
• Topological Polar Surface Area: 34.9Ų